19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione
19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione
Brand Name:
Vulcanchem
CAS No.:
147900-22-9
VCID:
VC0235241
InChI:
InChI=1S/C23H26O5/c1-4-21(28-13(2)24)23-10-7-14(25)11-18(23)19(26)12-15-16-5-6-20(27)22(16,3)9-8-17(15)23/h1,11,15-17,21H,5-10,12H2,2-3H3/t15-,16-,17-,21-,22-,23-/m0/s1
SMILES:
CC(=O)OC(C#C)C12CCC(=O)C=C1C(=O)CC3C2CCC4(C3CCC4=O)C
Molecular Formula:
C23H26O5
Molecular Weight:
382.4 g/mol
19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione
CAS No.: 147900-22-9
Main Products
VCID: VC0235241
Molecular Formula: C23H26O5
Molecular Weight: 382.4 g/mol
CAS No. | 147900-22-9 |
---|---|
Product Name | 19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione |
Molecular Formula | C23H26O5 |
Molecular Weight | 382.4 g/mol |
IUPAC Name | [(1S)-1-[(8R,9S,10S,13S,14S)-13-methyl-3,6,17-trioxo-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-10-yl]prop-2-ynyl] acetate |
Standard InChI | InChI=1S/C23H26O5/c1-4-21(28-13(2)24)23-10-7-14(25)11-18(23)19(26)12-15-16-5-6-20(27)22(16,3)9-8-17(15)23/h1,11,15-17,21H,5-10,12H2,2-3H3/t15-,16-,17-,21-,22-,23-/m0/s1 |
Standard InChIKey | OTBPDDRBTVTJBK-BGHDJBMGSA-N |
Isomeric SMILES | CC(=O)O[C@@H](C#C)[C@]12CCC(=O)C=C1C(=O)C[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C |
SMILES | CC(=O)OC(C#C)C12CCC(=O)C=C1C(=O)CC3C2CCC4(C3CCC4=O)C |
Canonical SMILES | CC(=O)OC(C#C)C12CCC(=O)C=C1C(=O)CC3C2CCC4(C3CCC4=O)C |
Synonyms | 19-ethynyl-19-acetoxy-AT 19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione 19-ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione, (19R)-isome |
PubChem Compound | 10317756 |
Last Modified | Nov 11 2021 |
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